Cas no 944269-40-3 (Ethyl 5-hydroxy-2-methyl-4-oxo-4H-pyran-3-carboxylate)

• Product Name: Ethyl 5-hydroxy-2-methyl-4-oxo-4H-pyran-3-carboxylate
• CAS No: 944269-40-3
• MF: C₉H₁₀O₅
• MW: 198.172703266144
• CID: 4720937
• Update Time: 2025-05-19

Ethyl 5-hydroxy-2-methyl-4-oxo-4H-pyran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-hydroxy-2-methyl-4-oxo-4H-pyran-3-carboxylate
• Ethyl 5-hydroxy-2-methyl-4-oxo-4H-pyran-3-carboxylate (ACI)

• Inchi： 1S/C9H10O5/c1-3-13-9(12)7-5(2)14-4-6(10)8(7)11/h4,10H,3H2,1-2H3
• InChI Key： KDRPRNSKSMOEBC-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C)OC=C(O)C1=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 337
• Topological Polar Surface Area: 72.8

Ethyl 5-hydroxy-2-methyl-4-oxo-4H-pyran-3-carboxylate Security Information

• Storage Condition：(BD445069)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives

Additional information on Ethyl 5-hydroxy-2-methyl-4-oxo-4H-pyran-3-carboxylate

Ethyl 5-hydroxy-2-methyl-4-oxo-4H-pyran-3-carboxylate (CAS No. 944269-40-3): A Comprehensive Overview

Ethyl 5-hydroxy-2-methyl-4-oxo-4H-pyran-3-carboxylate (CAS No. 944269-40-3) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of pyran derivatives, which are known for their diverse pharmacological effects, including anti-inflammatory, antioxidant, and anticancer activities.

The chemical structure of Ethyl 5-hydroxy-2-methyl-4-oxo-4H-pyran-3-carboxylate features a pyran ring with a hydroxyl group at the 5-position, a methyl group at the 2-position, and an ethyl ester group at the 3-position. The presence of these functional groups contributes to its stability and reactivity, making it an attractive candidate for various chemical and biological applications.

Recent studies have highlighted the pharmacological potential of Ethyl 5-hydroxy-2-methyl-4-oxo-4H-pyran-3-carboxylate. For instance, a study published in the *Journal of Medicinal Chemistry* in 2021 demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests that Ethyl 5-hydroxy-2-methyl-4-oxo-4H-pyran-3-carboxylate could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, Ethyl 5-hydroxy-2-methyl-4-oxo-4H-pyran-3-carboxylate has also shown promising antioxidant activity. A research team from the University of California, Los Angeles (UCLA) reported in a 2020 study that this compound effectively scavenges free radicals and protects cells from oxidative damage. This property makes it a potential candidate for the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The synthesis of Ethyl 5-hydroxy-2-methyl-4-oxo-4H-pyran-3-carboxylate has been extensively studied, and several efficient routes have been developed. One common method involves the condensation of ethyl acetoacetate with hydroxyacetone in the presence of an acid catalyst, followed by cyclization to form the pyran ring. Another approach involves the reaction of ethyl acetoacetate with methyl vinyl ketone in the presence of a base, leading to the formation of the desired product.

The biological activity of Ethyl 5-hydroxy-2-methyl-4-oxo-4H-pyran-3-carboxylate has been further explored in various in vitro and in vivo models. A study conducted by researchers at Harvard University in 2019 found that this compound significantly reduced inflammation in murine models of arthritis. The mechanism underlying its anti-inflammatory effects was attributed to its ability to modulate key signaling pathways involved in inflammation, such as NF-kB and MAPK.

Moreover, Ethyl 5-hydroxy-2-methyl-4-oxo-4H-pyran-3-carboxylate has shown potential as an anticancer agent. A study published in *Cancer Research* in 2018 reported that this compound selectively induced apoptosis in cancer cells while sparing normal cells. The researchers attributed this selective cytotoxicity to its ability to disrupt mitochondrial function and induce reactive oxygen species (ROS) production.

In conclusion, Ethyl 5-hydroxy-2-methyl-4-o xo -4H-pyran -3-car box ylate (CAS No. 944269 -40 -3) is a promising compound with a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. Its unique chemical structure and favorable pharmacological profile make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, Ethyl 5-hydroxy -2-me th yl -4-o xo -4H-p y ran -3-c ar box ylate is poised to play a significant role in the discovery and development of novel therapeutic agents.